Cas no 2649023-29-8 (2-(2-Isocyanatopropan-2-yl)naphthalene)

• Product Name: 2-(2-Isocyanatopropan-2-yl)naphthalene
• CAS No: 2649023-29-8
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 5861149
• PubChem ID: 117047108
• Update Time: 2025-05-25

2-(2-Isocyanatopropan-2-yl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2649023-29-8
• EN300-1834242
• 2-(2-isocyanatopropan-2-yl)naphthalene
• 2-(2-Isocyanatopropan-2-yl)naphthalene

• Inchi： 1S/C14H13NO/c1-14(2,15-10-16)13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,1-2H3
• InChI Key： WDXNAVSKNGXSAO-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-(2-Isocyanatopropan-2-yl)naphthalene

Comprehensive Overview of 2-(2-Isocyanatopropan-2-yl)naphthalene (CAS No. 2649023-29-8): Properties, Applications, and Industry Insights

2-(2-Isocyanatopropan-2-yl)naphthalene (CAS No. 2649023-29-8) is a specialized organic compound that has garnered significant attention in advanced material science and chemical synthesis. This naphthalene derivative, characterized by its unique isocyanate functional group, plays a pivotal role in the development of high-performance polymers, coatings, and adhesives. Its molecular structure combines the aromatic stability of naphthalene with the reactivity of an isocyanate moiety, making it a versatile intermediate for tailored chemical applications.

In recent years, the demand for customized chemical intermediates like 2-(2-Isocyanatopropan-2-yl)naphthalene has surged, driven by innovations in smart materials and sustainable chemistry. Researchers and manufacturers are increasingly exploring its potential in UV-resistant coatings, high-temperature adhesives, and flexible electronics. The compound's compatibility with green chemistry principles aligns with global trends toward eco-friendly industrial processes, addressing frequent search queries such as "biodegradable polymer precursors" and "low-VOC chemical alternatives."

The synthesis of 2-(2-Isocyanatopropan-2-yl)naphthalene involves precise catalytic reactions to ensure high purity and yield, a topic frequently discussed in organic chemistry forums. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, as impurities can affect downstream applications. Industry professionals often search for "CAS 2649023-29-8 synthesis optimization" or "isocyanate stability in naphthalene derivatives," reflecting the technical nuances of handling this compound.

From a commercial perspective, 2-(2-Isocyanatopropan-2-yl)naphthalene is valued for its role in producing lightweight composites for aerospace and automotive sectors. Its thermal stability and adhesion properties make it ideal for carbon fiber reinforcement, a hotspot in material science discussions. Additionally, its application in self-healing materials—a trending topic in AI-driven material design—highlights its futuristic potential.

Regulatory compliance and safety protocols for 2649023-29-8 adhere to international standards like REACH and OECD guidelines. While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to prevent moisture-induced degradation. This aligns with search trends focusing on "safe handling of isocyanate compounds" and "chemical storage best practices."

In conclusion, 2-(2-Isocyanatopropan-2-yl)naphthalene exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to cutting-edge technologies and alignment with sustainability goals ensure its relevance in both academic research and industrial applications. As the demand for specialty chemicals grows, this compound is poised to remain a key player in material advancement.